Cas no 2229016-10-6 (2-2-fluoro-4-(trifluoromethyl)phenylcyclopropan-1-amine)

• Product Name: 2-2-fluoro-4-(trifluoromethyl)phenylcyclopropan-1-amine
• CAS No: 2229016-10-6
• MF: C₁₀H₉F₄N
• MW: 219.178776502609
• CID: 6452914
• PubChem ID: 165693444
• Update Time: 2025-10-30

2-2-fluoro-4-(trifluoromethyl)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-2-fluoro-4-(trifluoromethyl)phenylcyclopropan-1-amine
• 2229016-10-6
• 2-[2-fluoro-4-(trifluoromethyl)phenyl]cyclopropan-1-amine
• EN300-1944050

• Inchi： 1S/C10H9F4N/c11-8-3-5(10(12,13)14)1-2-6(8)7-4-9(7)15/h1-3,7,9H,4,15H2
• InChI Key： QTXLWHJQMGGAPY-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1C1CC1N

Computed Properties

• Exact Mass: 219.06711194g/mol
• Monoisotopic Mass: 219.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 2-2-fluoro-4-(trifluoromethyl)phenylcyclopropan-1-amine

Introduction to 2-2-fluoro-4-(trifluoromethyl)phenylcyclopropan-1-amine (CAS No. 2229016-10-6)

2-2-fluoro-4-(trifluoromethyl)phenylcyclopropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229016-10-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic system, which is known for its unique structural and electronic properties. The presence of both fluorine and trifluoromethyl substituents on the aromatic ring enhances its potential as a building block for the development of novel bioactive molecules.

The cyclopropane moiety in 2-2-fluoro-4-(trifluoromethyl)phenylcyclopropan-1-amine is particularly noteworthy due to its rigid three-membered ring structure. This rigidity often leads to favorable interactions with biological targets, making such compounds attractive for drug design. The fluoro and trifluoromethyl groups introduce electron-withdrawing effects, which can modulate the electronic properties of the aromatic system and influence its reactivity and binding affinity. These features make this compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The combination of a fluoro group at the 2-position and a trifluoromethyl group at the 4-position in 2-2-fluoro-4-(trifluoromethyl)phenylcyclopropan-1-amine positions it as a versatile scaffold for designing molecules with improved pharmacokinetic profiles. Such compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of 2-2-fluoro-4-(trifluoromethyl)phenylcyclopropan-1-amine is its potential as a precursor for more complex drug candidates. The cyclopropane ring can serve as a scaffold for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop novel therapeutics. Additionally, the presence of fluorine atoms can enhance the compound's resistance to metabolic degradation, which is a critical factor in drug development.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. For instance, fluorine atoms can influence the conformational preferences of molecules, thereby affecting their binding modes to biological targets. In some cases, fluorine substitution can lead to increased potency and selectivity, which are key factors in drug design. The compound 2-2-fluoro-4-(trifluoromethyl)phenylcyclopropan-1-amine exemplifies these principles by incorporating both fluoro and trifluoromethyl groups into its structure.

The synthesis of 2-2-fluoro-4-(trifluoromethyl)phenylcyclopropan-1-amine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. The introduction of the cyclopropane ring typically involves cyclization reactions, while the functionalization at the aromatic positions often requires palladium-catalyzed cross-coupling reactions or other modern synthetic methodologies. The presence of sensitive functional groups such as fluorine atoms necessitates careful handling throughout the synthetic process to prevent unwanted side reactions.

In conclusion, 2-2-fluoro-4-(trifluoromethyl)phenylcyclopropan-1-amine (CAS No. 2229016-10-6) represents an exciting opportunity for researchers in pharmaceutical chemistry. Its unique structural features and potential as a scaffold for drug development make it a valuable compound for further investigation. As our understanding of fluorinated aromatic compounds continues to grow, so too will the applications of this type of molecule in medicine and biotechnology.